Cas no 1807108-48-0 (4-Bromo-5-nitronicotinic acid)

• Product Name: 4-Bromo-5-nitronicotinic acid
• CAS No: 1807108-48-0
• MF: C₆H₃BrN₂O₄
• MW: 247.003020524979
• CID: 4803022
• Update Time: 2023-08-17

4-Bromo-5-nitronicotinic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-nitronicotinic acid

• Inchi： 1S/C6H3BrN2O4/c7-5-3(6(10)11)1-8-2-4(5)9(12)13/h1-2H,(H,10,11)
• InChI Key： PFCSZVOAQKWIEW-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 229
• XLogP3: 0.9
• Topological Polar Surface Area: 96